Cas no 1804490-74-1 (3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-methanol)

• Product Name: 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-methanol
• CAS No: 1804490-74-1
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4873196
• Update Time: 2025-10-24

3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-methanol

• Inchi： 1S/C8H6F2N2O2/c9-8(10)5-2-12-6(3-13)4(1-11)7(5)14/h2,8,13H,3H2,(H,12,14)
• InChI Key： GTVKTZQHDIBPBT-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(CO)=C(C#N)C1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: -0.2
• Topological Polar Surface Area: 73.1

Additional information on 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-methanol

3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-methanol (CAS No. 1804490-74-1): An Overview of a Promising Compound in Medicinal Chemistry

3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-methanol (CAS No. 1804490-74-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyano, difluoromethyl, and hydroxy functional groups, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-methanol is particularly noteworthy. The presence of the cyano group imparts significant electronic effects, which can influence the compound's reactivity and biological activity. The difluoromethyl group, known for its metabolic stability and ability to modulate protein-protein interactions, adds another layer of complexity to the molecule. Additionally, the hydroxy group at the 4-position provides a site for potential hydrogen bonding, which can enhance the compound's solubility and binding affinity to target proteins.

In recent years, several studies have explored the biological properties of 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-methanol. One notable area of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of a key enzyme in the inflammatory response pathway, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-methanol has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound selectively inhibits the growth of certain cancer cell lines while exhibiting minimal toxicity to normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt specific signaling pathways that are often dysregulated in cancer cells.

The pharmacokinetic properties of 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-methanol have also been investigated. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Specifically, the compound demonstrates good oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-methanol has been studied for its utility as a chemical probe in academic research. Its unique structure and biological activities make it an excellent tool for investigating specific biological processes and validating new drug targets. For example, researchers at a leading pharmaceutical company have used this compound to study the role of certain enzymes in metabolic disorders, providing valuable insights into disease mechanisms.

The synthesis of 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-methanol has been optimized through various synthetic routes, ensuring high yields and purity levels. One common approach involves the reaction of 2-chloroacetonitrile with 5-(difluoromethyl)-4-hydroxy pyridine under controlled conditions. This method not only simplifies the synthesis but also allows for easy scale-up for industrial production.

The safety profile of 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-methanol has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in humans.

In conclusion, 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-methanol (CAS No. 1804490-74-1) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development as a potential therapeutic agent. As more studies are conducted and new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.